Cas no 82172-25-6 ()
structure
Product Name:
CAS No:82172-25-6
MF:C4H5BrN2S
MW:193.064898252487
CID:6772847
PubChem ID:12913687
Update Time:2024-03-04
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C4H5BrN2S/c1-3-4(2-5)6-7-8-3/h2H2,1H3
- InChI Key： FUTGXMCRAYRKFV-UHFFFAOYSA-N
- SMILES： BrCC1=C(C)SN=N1
Computed Properties
- Exact Mass: 191.93568g/mol
- Monoisotopic Mass: 191.93568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54Ų
Pricemore >>
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| Enamine | EN300-7595552-0.05g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
82172-25-6 | 95% | 0.05g |
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| Enamine | EN300-7595552-0.1g |
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| Enamine | EN300-7595552-0.25g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
82172-25-6 | 95% | 0.25g |
$920.0 | 2024-05-23 | |
| Enamine | EN300-7595552-0.5g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
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| Enamine | EN300-7595552-1.0g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
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$999.0 | 2024-05-23 | |
| Enamine | EN300-7595552-2.5g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
82172-25-6 | 95% | 2.5g |
$1959.0 | 2024-05-23 | |
| Enamine | EN300-7595552-5.0g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
82172-25-6 | 95% | 5.0g |
$2900.0 | 2024-05-23 | |
| Enamine | EN300-7595552-10.0g |
4-(bromomethyl)-5-methyl-1,2,3-thiadiazole |
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Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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